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Introduction

Sodium platinum bronze, with the chemical formula NaxPt304 (where 0 < x < 1), is a ternary
platinum oxide that has garnered significant interest due to its unique combination of
properties.[1] This compound exhibits a fascinating interplay of electronic conductivity, ionic
conductivity, and catalytic activity, making it a subject of ongoing research for various potential
applications. This technical guide provides a comprehensive overview of the known properties
of NaxPt304, including its synthesis, crystal structure, and physical characteristics, based on
the current scientific literature.

Synthesis of Sodium Platinum Bronze

Two primary methods have been reported for the synthesis of NaxPt304: a high-pressure
hydrothermal method and a more recent, cost-effective ambient pressure technique.

High-Pressure Hydrothermal Synthesis

The traditional method for producing NaxPt304 involves reacting platinum(lV) oxide (PtO2),
sodium hydroxide (NaOH), and an oxidizing agent like potassium chlorate (KCIO3) in water
under extreme conditions.

Experimental Protocol:
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A mixture of PtO2, NaOH, and KCIO3 is placed in a platinum crucible with water. The crucible
is then subjected to high temperatures, close to 1000 K, and immense oxygen pressure,
around 3000 atmospheres, for approximately 24 hours. This process yields small quantities,
typically a few milligrams, of crystalline NaxPt304. Due to the severe reaction conditions and
low yield, this method is not readily scalable.

Ambient Pressure Thin Film Synthesis

A more recent and scalable method involves the deposition of platinum oxide films onto a
sodium-ion-conducting substrate, such as soda-lime glass, followed by thermal annealing.

Experimental Protocol:

» Deposition: A thin film of platinum oxide (PtOy) is deposited onto a soda-lime glass substrate
using a technique like reactive magnetron sputtering of a platinum target in an oxygen-
containing atmosphere.

e Annealing: The PtOy-coated substrate is then annealed in air at atmospheric pressure.

o Formation of NaxPt304: At temperatures between 530°C and 570°C, sodium ions from the
soda-lime glass substrate migrate into the platinum oxide film. This diffusion of sodium
facilitates the reduction of platinum to the appropriate oxidation state, leading to the
formation of crystalline NaxPt304. Purity higher than 95% has been reported with this
method.[1]
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Ambient Pressure Synthesis Workflow for NaxPt304.

Structural and Physical Properties
Crystal Structure

Sodium platinum bronze possesses a cubic crystal structure.[2] Key crystallographic data is
summarized in the table below.
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Property Value
Crystal System Cubic
Space Group Pm3n (Oh3)
Lattice Parameter (a0) 5.69 A
Formula Units per Cell (2) 2

The atomic coordinates within the unit cell are reported as follows:

e Platinum (Pt): 6 atoms at +(1/4, 0, 1/2) and its cyclic permutations.

e Oxygen (O): 8 atoms at £(1/4, 1/4, 1/4) and £(1/4, 3/4, 3/4) and its cyclic permutations.
e Sodium (Na): 2 atoms at (0, 0, 0) and (1/2, 1/2, 1/2).

This structure results in the following coordination environments:

e Platinum: Coordinated to 4 oxygen atoms and 2 platinum atoms.

¢ Oxygen: Coordinated to 3 oxygen atoms and 2 sodium atoms.

e Sodium: Coordinated to 8 oxygen atoms.

Quantitative Physical Properties

Detailed quantitative data for many of the physical properties of NaxPt304 are not extensively
reported in the available literature. The following tables summarize the current state of
knowledge.

Table 1: Electronic and Thermal Properties
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Property

Value

Temperature (K)

Notes

Electrical Resistivity

()

Data not available in

searched literature

Generally described

as having electronic

conductivity.
Seebeck Coefficient Data not available in
(S) searched literature
Thermal Conductivity Data not available in
(K) searched literature
Specific Heat Data not available in
Capacity (cp) searched literature
Table 2: Magnetic Properties
Property Value Temperature (K) Notes
) ) ) Confirmed to exhibit
Magnetic Data not available in _
o . - paramagnetic
Susceptibility (x) searched literature _
behavior.

Key Characteristics and Potential Applications

Sodium platinum bronze is a material with a unique set of characteristics that make it a
candidate for several technological applications.

e Mixed Conductivity: The material is reported to be both an electronic and an ionic conductor.
[2] This dual conductivity is a valuable property for applications in areas such as solid-state
batteries and sensors.

o Catalytic Activity: NaxPt304 is described as having bifunctional catalytic behavior. Platinum-
based materials are well-known catalysts, and the bronze structure may offer unique
catalytic pathways.

o Mixed Valency: The presence of platinum in a mixed-valence state is a key feature of this
compound, which is fundamental to its electronic properties.
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The combination of these properties suggests potential applications in:

o Catalysis: As a stable and potentially more cost-effective alternative to pure platinum
catalysts for various chemical reactions.

o Electrochemistry: As an electrode material in batteries or fuel cells, leveraging its mixed
electronic and ionic conductivity.

e Sensors: The electronic properties of NaxPt304 may be sensitive to the surrounding
chemical environment, making it a candidate for sensor applications.

Characterization Techniques: Experimental
Protocols

The characterization of NaxPt304 involves a suite of advanced analytical techniques to
determine its structure, composition, and physical properties.

X-ray Diffraction (XRD) and Rietveld Refinement

o Objective: To determine the crystal structure, lattice parameters, and phase purity of the
synthesized material.

o Methodology:
o A powdered sample of NaxPt304 is placed in a sample holder.
o The sample is irradiated with monochromatic X-rays over a range of angles (260).

o The diffracted X-rays are detected, and their intensity is recorded as a function of the
diffraction angle.

o The resulting diffraction pattern is analyzed using Rietveld refinement. This involves
creating a theoretical diffraction pattern based on a known crystal structure model and
refining the structural and instrumental parameters until the calculated pattern matches the
experimental data.

X-ray Absorption Near Edge Structure (XANES)
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o Objective: To probe the local electronic structure and oxidation state of the platinum atoms in
NaxPt304.

e Methodology:

o The sample is exposed to a beam of X-rays with energies tuned around the absorption
edge of a core electron of platinum.

o The X-ray absorption coefficient is measured as a function of the incident X-ray energy.

o The features in the XANES spectrum, such as the edge position and pre-edge peaks,
provide information about the unoccupied electronic states and the formal oxidation state
of the absorbing atom.

High-Resolution Transmission Electron Microscopy
(HRTEM)

o Objective: To visualize the crystal structure and morphology of NaxPt304 at the nanoscale.
» Methodology:

o A small amount of the NaxPt304 sample is dispersed in a solvent and deposited onto a
TEM grid.

o A high-energy electron beam is transmitted through the thin sample.

o The transmitted electrons are focused by a series of electromagnetic lenses to form an
image.

o HRTEM allows for the direct imaging of atomic lattices, providing information on
crystallinity, defects, and nanoparticle size and shape.

Conclusion

Sodium platinum bronze, NaxPt304, remains a material of significant scientific interest due to
its unique structural and physical properties. While its synthesis and crystal structure are
reasonably well-understood, a comprehensive quantitative characterization of its electronic,
thermal, and magnetic properties is still lacking in the publicly available literature. Further
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research to quantify these properties is crucial for unlocking the full potential of this intriguing
material in catalysis, electrochemistry, and other advanced applications. The development of
scalable, low-cost synthesis methods paves the way for more in-depth investigations and the
eventual technological implementation of sodium platinum bronze.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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